Cas no 2137442-50-1 (1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137442-50-1
• MF: C₁₃H₂₃ClN₂O₄
• MW: 306.785722970963
• CID: 5256160
• Update Time: 2025-11-04

1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H23ClN2O4/c1-13(2,3)20-12(18)16-7-9(4-5-15)6-10(16)11(17)19-8-14/h9-10H,4-8,15H2,1-3H3
• InChI Key： DKKAIEKILOPISG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CCN)CC1C(OCCl)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

Comprehensive Analysis of 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137442-50-1)

The compound 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137442-50-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine backbone, which is a common motif in bioactive compounds, and is further functionalized with an aminoethyl group and a chloromethyl ester. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for pyrrolidine derivatives has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in compounds like 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester because of their potential to act as building blocks for peptide mimetics and enzyme inhibitors. These applications are highly relevant in the context of cancer research and neurodegenerative diseases, which are among the most searched topics in scientific databases and AI-driven platforms.

The tert-butyl ester group in this compound provides stability under various reaction conditions, making it suitable for multi-step synthetic processes. Additionally, the chloromethyl moiety offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is crucial for designing targeted therapies, a hot topic in modern pharmacology. The compound’s CAS No. 2137442-50-1 is frequently queried in chemical databases, reflecting its growing importance in academic and industrial research.

From a synthetic perspective, 1,2-Pyrrolidinedicarboxylic acid derivatives are often employed in the development of prodrugs and bioconjugates. The aminoethyl side chain enhances solubility and bioavailability, which are critical factors in drug formulation. These attributes align with current trends in personalized medicine and biocompatible materials, areas that attract significant attention from both researchers and investors. The compound’s structural features also make it a candidate for catalysis and material science applications, further broadening its utility.

In conclusion, 1,2-Pyrrolidinedicarboxylic acid, 4-(2-aminoethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137442-50-1) represents a promising chemical tool with multifaceted applications. Its relevance to cutting-edge research topics like drug discovery, biomaterials, and catalysis ensures its continued prominence in scientific literature. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.